Cas no 1807238-96-5 (Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate
• CAS No: 1807238-96-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4944960
• Update Time: 2025-08-05

Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-3-18-13(16)6-9-4-11(8-15)10(7-14)5-12(9)17-2/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： VISCRLIYBOIWIC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=C(CO)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate

Comprehensive Overview of Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate (CAS No. 1807238-96-5)

Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate (CAS No. 1807238-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its cyano, hydroxymethyl, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework offers opportunities for further modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in designing bioactive molecules, such as enzyme inhibitors or receptor modulators. The compound’s electron-withdrawing cyano group and hydrophilic hydroxymethyl moiety contribute to its reactivity, enabling tailored synthetic routes for target-specific applications.

From an industrial perspective, CAS 1807238-96-5 aligns with the growing focus on sustainable synthesis. Manufacturers are optimizing production methods to reduce waste and energy consumption, addressing the eco-friendly chemistry trends frequently searched by users. Questions like "How to improve yield in esterification reactions?" or "What solvents are compatible with cyanophenylacetates?" reflect the practical challenges and opportunities associated with this compound.

The compound’s nomenclature—Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate—highlights its IUPAC-compliant naming conventions, a topic often explored by chemistry students and professionals. Searches for "phenylacetate derivatives" or "cyano-substituted esters" frequently lead to discussions about its spectroscopic properties (e.g., NMR, IR) and chromatographic behavior, which are critical for quality control in lab settings.

Emerging applications of CAS 1807238-96-5 include its use in photovoltaic materials and organic semiconductors, areas gaining traction due to the global push for renewable energy. Its conjugated aromatic system and polar functional groups make it a candidate for studying charge-transfer complexes, resonating with queries like "How do substituents affect molecular conductivity?"

In summary, Ethyl 4-cyano-5-hydroxymethyl-2-methoxyphenylacetate exemplifies the intersection of structural complexity and functional adaptability. Its relevance to drug development, material innovation, and sustainable practices ensures its continued prominence in scientific literature and industrial workflows.